Cas no 828916-63-8 (5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester)

• Product Name: 5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester
• CAS No: 828916-63-8
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 680970
• PubChem ID: 71416849
• Update Time: 2025-04-19

5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester
• ethyl 2-acetyloxyhex-5-enoate
• ETHYL 2-(ACETYLOXY)HEX-5-ENOATE
• 828916-63-8
• DTXSID80836208

• Inchi： 1S/C10H16O4/c1-4-6-7-9(14-8(3)11)10(12)13-5-2/h4,9H,1,5-7H2,2-3H3
• InChI Key： SPGPBMCTPQGATJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OCC)CCC=C

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų